Cas no 457903-78-5 (5-Sulfinobenzene-1,3-dicarboxylic acid)
457903-78-5 structure
Product Name:5-Sulfinobenzene-1,3-dicarboxylic acid
CAS No:457903-78-5
MF:C8H6O6S
MW:230.194641590118
CID:2828122
PubChem ID:18521193
Update Time:2025-04-21
5-Sulfinobenzene-1,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL6931827
- DTXSID00594393
- 5-Sulfinobenzene-1,3-dicarboxylic acid
- 457903-78-5
-
- Inchi: 1S/C8H6O6S/c9-7(10)4-1-5(8(11)12)3-6(2-4)15(13)14/h1-3H,(H,9,10)(H,11,12)(H,13,14)
- InChI Key: WVKAUAMJXDSBBR-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)O
Computed Properties
- Exact Mass: 229.98850908Da
- Monoisotopic Mass: 229.98850908Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 131Ų
5-Sulfinobenzene-1,3-dicarboxylic acid Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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